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Introduction

Bis(cyclooctatetraene)iron(0), denoted as Fe(COT)₂, is a significant organoiron compound that

serves as a valuable precursor in the synthesis of other low-valent iron complexes and as a

catalyst in organic transformations.[1] This air-sensitive, black crystalline solid is notable for its

unique bonding and fluxional behavior in solution.[1][2] In the solid state, the iron center is

asymmetrically coordinated to the two cyclooctatetraene ligands, exhibiting η⁴ and η⁶

hapticities.[1][2] However, in solution at room temperature, a dynamic process renders the

protons on the COT ligands equivalent on the NMR timescale, resulting in a single sharp

resonance.[2] This document provides a comprehensive guide for the synthesis of Fe(COT)₂

through the reduction of ferric acetylacetonate (Fe(acac)₃) in the presence of cyclooctatetraene

(COT) and triethylaluminum (AlEt₃) as the reducing agent.

The synthesis is predicated on the reduction of the Fe(III) center in Fe(acac)₃ to Fe(0), which

then coordinates with two molecules of cyclooctatetraene. Triethylaluminum is a potent

reducing agent, and its reaction with the acetylacetonate ligands facilitates the formation of the

desired organometallic complex. Given the pyrophoric nature of triethylaluminum and the air-
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sensitivity of the Fe(COT)₂ product, this synthesis must be conducted under a strictly inert

atmosphere using Schlenk line or glovebox techniques.

Reaction Scheme and Stoichiometry
The overall balanced chemical equation for the synthesis of bis(cyclooctatetraene)iron is as

follows:

Fe(C₅H₇O₂)₃ + 2 C₈H₈ + 3 Al(C₂H₅)₃ → Fe(C₈H₈)₂ + 3 Al(C₂H₅)₂(C₅H₇O₂) + ³⁄₂ C₂H₄ + ³⁄₂

C₂H₆[2]

This reaction highlights the stoichiometry of the reactants, with a 1:2:3 molar ratio of ferric

acetylacetonate to cyclooctatetraene to triethylaluminum.

Experimental Protocol
Materials and Reagents

Reagent/Ma
terial Formula Molar Mass

( g/mol ) Quantity Purity Supplier

Ferric
acetylacetona
te

Fe(C₅H₇O₂)₃ 353.17 (To be
calculated) ≥99% Sigma-

Aldrich

1,3,5,7-
Cyclooctatetr
aene

C₈H₈ 104.15 (To be
calculated) ≥98% Sigma-

Aldrich

Triethylalumin
um Al(C₂H₅)₃ 114.17 (To be

calculated)
Solution in
hexanes

Sigma-
Aldrich

Anhydrous
Diethyl Ether (C₂H₅)₂O 74.12 As required Dri-Solv MilliporeSigm

a

Anhydrous
Hexanes C₆H₁₄ 86.18 As required Dri-Solv MilliporeSigm

a

Celite® N/A N/A As required N/A Sigma-
Aldrich

Equipment

Schlenk line with a high-vacuum pump and an inert gas (argon or nitrogen) source.

Oven-dried glassware: Schlenk flasks, dropping funnel, filter frit, etc.
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Magnetic stirrer and stir bars.

Cannulas and syringes for liquid transfers.

Cold bath (e.g., dry ice/acetone).

Rotary evaporator with an inert atmosphere inlet.

Experimental Workflow Diagram
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Experimental Workflow for Fe(COT)₂ Synthesis

Preparation

Reaction

Work-up and Purification

Characterization

Oven-dry and assemble glassware under inert atmosphere

Prepare solutions of Fe(acac)₃ and COT in anhydrous diethyl ether

Combine Fe(acac)₃ and COT solutions

Cool reaction mixture to -78 °C

Slowly add AlEt₃ solution via syringe

Allow reaction to warm to room temperature and stir

Quench excess AlEt₃ with isopropanol (cautiously)

Filter through Celite® under inert atmosphere

Remove solvent under reduced pressure

Recrystallize from cold hexanes

Analyze product (NMR, IR, Melting Point)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Fe(COT)₂.
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Step-by-Step Procedure

Preparation: All glassware should be oven-dried at 120 °C overnight and assembled hot

under a stream of inert gas. The entire procedure must be carried out under an inert

atmosphere using standard Schlenk techniques.

Reaction Setup: In a 250 mL Schlenk flask equipped with a magnetic stir bar, dissolve

ferric acetylacetonate (e.g., 5.0 g, 14.15 mmol) in approximately 100 mL of anhydrous

diethyl ether. In a separate dropping funnel, prepare a solution of cyclooctatetraene (e.g.,

3.25 g, 31.20 mmol, a slight excess) in 20 mL of anhydrous diethyl ether.

Addition of Reactants: Add the cyclooctatetraene solution to the stirred solution of ferric

acetylacetonate at room temperature.

Reduction: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. While

maintaining this temperature, slowly add a solution of triethylaluminum in hexanes (e.g.,

1.0 M solution, 46.7 mL, 46.7 mmol, a slight excess) dropwise via syringe over a period of

30-60 minutes. A color change and gas evolution will be observed.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and stir for an additional 2-4 hours. The solution will become

dark, and a precipitate may form.

Work-up: Cool the reaction mixture to 0 °C in an ice bath. Cautiously quench any

unreacted triethylaluminum by the slow, dropwise addition of isopropanol until gas

evolution ceases.

Isolation of Crude Product: Remove the solvents under reduced pressure on the Schlenk

line. The resulting solid residue contains the crude Fe(COT)₂ and aluminum byproducts.

Purification: Extract the crude product with anhydrous hexanes under an inert

atmosphere. The Fe(COT)₂ is soluble in hexanes, while the aluminum salts are largely

insoluble. Filter the hexane solution through a pad of Celite® on a filter frit under inert

atmosphere to remove insoluble byproducts.

Crystallization: Concentrate the hexane filtrate under reduced pressure until the product

begins to crystallize. Cool the solution to -20 °C to -78 °C to induce further crystallization.
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Final Product: Decant the supernatant and wash the black crystals of Fe(COT)₂ with a

small amount of cold, deoxygenated hexanes. Dry the product under high vacuum. The

product should be stored under an inert atmosphere at low temperature, as it

decomposes over a few days in solution even under these conditions.[2]

Characterization
Physical Properties

Property Value

Appearance Black, crystalline solid[1]

Solubility Soluble in diethyl ether and aromatic solvents[2]

Stability Air-sensitive; decomposes in solution over
days[2]

Melting Point Decomposes at 98-99 °C[1]

Spectroscopic Data

¹H NMR (in C₆D₆, room temperature): Due to the fluxional nature of the molecule in

solution, the ¹H NMR spectrum exhibits a sharp singlet for the 16 protons of the two COT

ligands.[2] The chemical shift is typically observed around δ 4.8-5.0 ppm.

Infrared (IR) Spectroscopy: While not as diagnostic as NMR for this compound, the IR

spectrum will show characteristic C-H and C=C stretching frequencies for the

cyclooctatetraene ligands. The absence of bands corresponding to the acetylacetonate

ligand indicates the purity of the product.

Safety and Handling
Hazard Analysis

Triethylaluminum: Extremely pyrophoric, ignites spontaneously in air and reacts violently

with water.[3] It can cause severe burns. All handling must be done under a strictly inert

atmosphere.

Cyclooctatetraene: Flammable liquid and vapor. Harmful if swallowed or inhaled.

Diethyl Ether and Hexanes: Highly flammable liquids and vapors.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://en.wikipedia.org/wiki/Bis(cyclooctatetraene)iron
https://grokipedia.com/page/biscyclooctatetraeneiron
https://en.wikipedia.org/wiki/Bis(cyclooctatetraene)iron
https://en.wikipedia.org/wiki/Bis(cyclooctatetraene)iron
https://grokipedia.com/page/biscyclooctatetraeneiron
https://en.wikipedia.org/wiki/Bis(cyclooctatetraene)iron
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Aluminumalkyls.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ferric Acetylacetonate: May cause skin and eye irritation.

Personal Protective Equipment (PPE)

Flame-resistant lab coat.

Safety glasses or goggles. A face shield is recommended when handling larger quantities

of triethylaluminum.[4]

Appropriate chemical-resistant gloves (e.g., nitrile gloves).

Handling Procedures for Triethylaluminum

Always work in a certified chemical fume hood.[4]

Ensure a Class D fire extinguisher (for combustible metals) or dry sand is readily

available. Do not use a water or carbon dioxide extinguisher on an organoaluminum fire.

Use syringe and cannula techniques for transferring the triethylaluminum solution.[5] The

syringe should be purged with inert gas before drawing up the reagent.

After transferring the desired amount, a small amount of inert gas should be drawn into

the syringe to create a buffer before withdrawing the needle from the septum.[4]

Any excess triethylaluminum in the syringe should be immediately and carefully

quenched by injecting it into a flask containing a non-polar solvent (e.g., hexanes) and

then slowly adding a quenching agent like isopropanol under an inert atmosphere.

Troubleshooting
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Issue Possible Cause(s) Suggested Solution(s)

Low or no yield Incomplete exclusion of air or
moisture

Ensure all glassware is
properly dried and the system
is leak-tight. Use high-purity,
anhydrous solvents.

Insufficient reducing agent
Use a slight excess of
triethylaluminum and ensure it
is of good quality.

Product decomposes rapidly Exposure to air or light

Handle and store the final
product under a strictly inert
atmosphere and protect from
light. Store at low
temperatures.

Contamination with aluminum
salts Inefficient extraction or filtration

Ensure thorough extraction
with hexanes and use a fine
porosity filter frit with a
generous pad of Celite®.

Conclusion
The reduction of ferric acetylacetonate with triethylaluminum in the presence of

cyclooctatetraene is a reliable method for the synthesis of bis(cyclooctatetraene)iron. The

success of this procedure hinges on the rigorous exclusion of air and moisture due to the

sensitivity of the product and the pyrophoric nature of the reducing agent. Careful adherence to

the detailed protocol and safety precautions outlined in this application note will enable

researchers to safely and efficiently synthesize this versatile organometallic compound for

further study and application in various fields of chemistry.

References
Wikipedia contributors. (2023). Bis(cyclooctatetraene)iron. In Wikipedia, The Free

Encyclopedia. Retrieved from [Link]

An Iron-Hydrogen Bond Resistant to Protonation and Oxidation. (2021). Zeitschrift für
anorganische und allgemeine Chemie, 647(12), 1449-1454.
UCLA Chemistry and Biochemistry. (2012).
UCLA Chemistry and Biochemistry. (n.d.). Procedures for Safe Use of Pyrophoric Liquid
Reagents.
Nagata, W., & Yoshioka, M. (1972). 3β-ACETOXY-5α-CYANOCHOLESTAN-7-ONE.
Organic Syntheses, 52, 100.
Lavallo, V., & Grubbs, R. H. (2009). Insights Into the Carbene Initiated Aggregation of
Fe(COT)₂.
Grokipedia. (2026).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://en.wikipedia.org/wiki/Bis(cyclooctatetraene)iron
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (2017). Bis(1,3,5,7-cyclooctatetraene)iron(0). [Link]

Dalton Transactions. (2017). ¹H NMR spectroscopic elucidation in solution of the kinetics

and thermodynamics of spin crossover for an exceptionally robust Fe²⁺ complex. [Link]

Kalesse, M., Cordes, M., & Schareina, T. (2018). Tris(acetylacetonato) Iron(III)

StudyMoose. (2024). Synthesis and Recrystallization of Tris(acetylacetonato)iron (III).

[Link]

Scribd. (n.d.). Synthesis FeAcac3. [Link]

MDPI. (2023). Synthesis, Characterization, and Toxicity Evaluation of Size-Dependent

Iron-Based Metal–Organic Frameworks. [Link]

ResearchGate. (2021). Overlaid IR spectra of Fe(CO)₂(NO)₂. [Link]

PubMed. (2022). Preparation, characterization, and applications of Fe-based catalysts in

advanced oxidation processes for organics removal: A review. [Link]

Google Patents. (2015). A kind of synthesis technique of triethyl aluminum.

ResearchGate. (2023). (PDF) Mechanochemical Synthesis of Co(II) and Fe(III) Metal

Complexes from Precursors in a Single Step without Isolating the Ligand. [Link]

ResearchGate. (2003). Synthesis, characterization and reactivity of iron–olefin complexes

of the type [CpFe(CO)₂(η²-CH₂=CHR)]⁺X⁻ (Cp=η⁵-C₅H₅; R=CH₃ to n-C₁₄H₂₉; X=PF₆ or

BF₄). [Link]

ResearchGate. (n.d.). Synthesis and characterizations of a new bis(tricarbonyl-iron)

compound containing ferrocenethiolate ligand and its trimethylphosphine derivatives. X-

RAY structure of bis(μ₂-ferrocenethiolato) bis(tricarbonyl-iron). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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